Cas no 83266-97-1 (TAPP)

TAPP structure

Product name:TAPP

CAS No:83266-97-1

MF:C₂₃H₂₀N₄

MW:352.431704521179

MDL:MFCD31413128

CID:3037191

PubChem ID:86022231

TAPP Chemical and Physical Properties

Names and Identifiers

- Benzenamine, 4,?4',?4''-?(2,?4,?6-?pyridinetriyl)?tris-
- Benzenamine, 4,4',4''-(2,4,6-pyridinetriyl)tris-
- TAPP
- 4,4′,4′′-(2,4,6-Pyridinetriyl)tris[benzenamine] (ACI)
- 2,4,6-Tris(4-aminophenyl)pyridine
- 2,4,6-Tris(p-aminophenyl)pyridine
- 4，4'，4''-(Pyridine-2，4，6-triyl)trianiline
- YSZC459
- 83266-97-1
- 4-[2,6-bis(4-aminophenyl)pyridin-4-yl]aniline
- CS-0146274
- E77144
- 4-(4-Aminophenyl)-2,6-bis(4-aminophenyl)pyridine
- 4-(4'-aminophenyl)-2,6-bis(4''-aminophenyl)pyridine
- BS-51922
- SCHEMBL18040208
- MDL： MFCD31413128
- Inchi： 1S/C23H20N4/c24-19-7-1-15(2-8-19)18-13-22(16-3-9-20(25)10-4-16)27-23(14-18)17-5-11-21(26)12-6-17/h1-14H,24-26H2
- InChI Key： NOESMJBODNBEAM-UHFFFAOYSA-N
- SMILES： N1C(C2C=CC(N)=CC=2)=CC(C2C=CC(N)=CC=2)=CC=1C1C=CC(N)=CC=1

Computed Properties

Exact Mass: 352.16879665g/mol
Monoisotopic Mass: 352.16879665g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 3
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 91Å²
XLogP3: 3.8

TAPP Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM412888-100mg	4,4',4''-(Pyridine-2,4,6-triyl)trianiline	83266-97-1	95%+	100mg	$55	2022-06-10
ZHUO CAI SHENG WU	YSZC459-5g	TAPP	83266-97-1	98%	5g	$996.67	2021-10-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD765109-100mg	4,4',4''-(Pyridine-2,4,6-triyl)trianiline	83266-97-1	97%	100mg	￥134.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD765109-250mg	4,4',4''-(Pyridine-2,4,6-triyl)trianiline	83266-97-1	97%	250mg	￥331.0	2024-04-18
Ambeed	A439442-1g	4,4',4''-(Pyridine-2,4,6-triyl)trianiline	83266-97-1	97%	1g	$108.0	2025-02-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD765109-5g	4,4',4''-(Pyridine-2,4,6-triyl)trianiline	83266-97-1	97%	5g	￥2500.0	2024-04-18
AstaTech	E77144-0.25/G	4,4',4''-(PYRIDINE-2,4,6-TRIYL)TRIANILINE	83266-97-1	95%	0.25g	$153	2023-09-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P916699-250mg	4,4',4''-(Pyridine-2,4,6-triyl)trianiline	83266-97-1	97%	250mg	¥738.00	2021-10-15
Ambeed	A439442-250mg	4,4',4''-(Pyridine-2,4,6-triyl)trianiline	83266-97-1	97%	250mg	$49.0	2025-02-20
Cooke Chemical	BD0759053-250mg	4,4',4''-(Pyridine-2,4,6-triyl)trianiline	83266-97-1	97%	250mg	RMB 494.40	2025-02-20

TAPP Production Method

Synthetic Circuit 1

1653-68-5

83266-97-1

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Palladium Solvents: Ethanol ; 90 °C; 48 h, 90 °C

Reference

Synthesis of [3 + 3] β-ketoenamine-tethered covalent organic frameworks (COFs) for high-performance supercapacitance and CO2 storage

El-Mahdy, Ahmed F. M.; et al, Journal of the Taiwan Institute of Chemical Engineers, 2019, 103, 199-208

Synthetic Circuit 2

555-16-8

100-19-6

83266-97-1

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Acetic acid ; 5 h, reflux
1.2 Reagents: Hydrazine Catalysts: Palladium Solvents: Ethanol ; 12 h, 80 °C

Reference

Construction of Pyridine-Based Chiral Ionic Covalent Organic Frameworks as a Heterogeneous Catalyst for Promoting Asymmetric Henry Reactions

Chen, Minghui; et al, Organic Letters, 2021, 23(5), 1748-1752

Synthetic Circuit 3

1653-68-5

83266-97-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid , Stannous chloride Solvents: Water ; 3.5 h, heated; cooled

Reference

Synthesis of di- and triazido derivatives of 2,4,6-triphenylpyridine

Gavrishova, T. N.; et al, Russian Journal of Applied Chemistry, 2010, 83(5), 926-928

Synthetic Circuit 4

555-16-8

100-19-6

83266-97-1

Reaction Conditions

1.1 Reagents: Ammonium acetate Solvents: Acetic acid ; 6 h, reflux
1.2 Reagents: Hydrazine hydrate (1:1) Catalysts: Palladium Solvents: Ethanol ; 5 h, reflux

Reference

Solvothermal synthesis of polyazomethine microspheres by Pickering emulsion templates and their transformation into complex microtubes and anisotropic hollow spheres enabled by dynamic imine chemistry

Chen, Zihua; et al, Polymer Journal (Tokyo, 2013, 45(10), 1087-1093

Synthetic Circuit 5

83266-97-1

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Catalysts: Palladium Solvents: Ethanol ; 1 h, reflux; 20 h, reflux

Reference

Highly thermally resistant and flexible polyimide aerogels containing rigid-rod biphenyl, benzimidazole, and triphenylpyridine moieties: synthesis and characterization

Shen, Dengxiong; et al, Chemistry Letters, 2013, 42(12), 1545-1547

Synthetic Circuit 6

1653-68-5

83266-97-1

Reaction Conditions

1.1 Reagents: Hydrazine Catalysts: Palladium Solvents: Ethanol ; 90 °C; 48 h, 90 °C

Reference

Direct Metal-Free Synthesis of Uracil- and Pentaazaphenalene-Functionalized Porous Organic Polymers via Quadruple Mannich Cyclization and Their Nucleobase Recognition Activities

Ahmed, Lamiaa Reda; et al, Macromolecules (Washington, 2022, 55(22), 10197-10209